4-[3-(4-Bromophenyl)-5-(6-chloro-2-methyl-4-phenylquinolin-3-yl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid

• IUPAC Name: 4-[3-(4-bromophenyl)-5-(6-chloro-2-methyl-4-phenylquinolin-3-yl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid
• InChI: InChI=1S/C29H23BrClN3O3/c1-17-28(29(19-5-3-2-4-6-19)22-15-21(31)11-12-23(22)32-17)24-16-25(18-7-9-20(30)10-8-18)34(33-24)26(35)13-14-27(36)37/h2-12,15,25H,13-14,16H2,1H3,(H,36,37)
• InChI Key: PACFSYVQLPMUIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C2C=C(C=CC2=N1)Cl)C3=CC=CC=C3)C4=NN(C(C4)C5=CC=C(C=C5)Br)C(=O)CCC(=O)O
• Molecular Formula: C29H23BrClN3O3
• Molecular Weight: 576.9 g/mol

Description

The compound “4-[3-(4-Bromophenyl)-5-(6-chloro-2-methyl-4-phenylquinolin-3-yl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid” is a complex organic molecule. It is a derivative of pyrazoline, a heterocyclic compound with a nitrogen-based hetero-aromatic ring structure. Pyrazolines and their derivatives have been the focus of much interest due to their confirmed biological and pharmacological activities.

Scientific Research Applications

Heterocyclic Synthesis

• Application : It serves as a building block for the selective synthesis of functionalized 2,4,6-triaryl pyridines and pyrimidines. .

Photoaffinity Probes (PAPs)

• Application : 4-[3-(4-Bromophenyl)-5-(6-chloro-2-methyl-4-phenylquinolin-3-yl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid can be tailored as a Suzuki-Miyaura-compatible building block for designing PAPs. .

Photothermal Therapy (PTT)

• Application : The compound, when modified, exhibits remarkable photothermal conversion efficiencies. .

Future Directions

The future directions for research on this compound and similar pyrazoline derivatives could include further exploration of their biological activities, the development of new synthesis methods, and the investigation of their potential applications in medicine and other fields.